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Compound of Interest

Compound Name: 2-chloroethyl diethyl phosphate

CAS No.: 5630-71-7

Cat. No.: B3053817 Get Quote

Executive Safety Summary
Chemical Name: 2-Chloroethyl diethyl phosphate[1][2][3][4]

CAS Number: 5630-71-7[1][2][3][4]

Synonyms: Phosphoric acid, 2-chloroethyl diethyl ester; Diethyl 2-chloroethyl phosphate.[1]

[2][4][5]

Primary Hazards:

Neurotoxicity: Organophosphate ester; potential acetylcholinesterase (AChE) inhibitor.

Alkylating Agent: The 2-chloroethyl moiety poses potential carcinogenic and mutagenic

risks similar to nitrogen mustards or TCEP.[1]

Hydrolysis Risk: Contact with water or strong bases may release 2-chloroethanol

(Ethylene chlorohydrin), a highly toxic and volatile liquid (LD50 ~71 mg/kg).[2]

Core Directive:Do not attempt bulk neutralization in the laboratory. Collect as halogenated

organic waste for high-temperature incineration.[1]
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Before handling waste, verify the chemical identity.[2] This compound is structurally related to

flame retardants (like TCEP) and pesticides.

Personal Protective Equipment (PPE) Matrix
Component Recommendation Rationale

Respiratory Fume Hood (Mandatory)

Prevent inhalation of aerosols

or volatile hydrolysis products.

[1]

Hand Protection
Butyl Rubber or Viton

(0.7mm+)

Organophosphates can

penetrate standard nitrile.

Double-glove if using nitrile

(change immediately upon

splash).[1]

Eye Protection Chemical Splash Goggles

Prevent ocular absorption

(rapid route for

organophosphates).

Body Lab Coat + Impervious Apron Prevent skin absorption.

Disposal Procedures (Step-by-Step)
A. Waste Characterization & Segregation
Do not mix this chemical with oxidizers or strong bases.[2]

Waste Stream:Halogenated Organic Solvent Waste.[2]

Compatibility: Compatible with other halogenated solvents (e.g., DCM, Chloroform) unless

specific facility rules require segregation of organophosphates.[2]

Container: Amber glass or high-density polyethylene (HDPE) with a PTFE-lined cap.[1]

B. Packaging & Labeling
Select Container: Use a clean, chemically resistant container (Glass/HDPE).[2]
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Transfer: Pour waste into the container inside a fume hood. Do not overfill (leave 10%

headspace).

Labeling: Attach a hazardous waste tag immediately.[2]

Chemical Name: "2-Chloroethyl Diethyl Phosphate" (Do not use abbreviations).

Hazard Checkboxes: [x] Toxic, [x] Irritant, [x] Halogenated.[2]

Concentration: Estimate % if in solution.

C. The "No-Treatment" Rule (Expert Insight)

CRITICAL WARNING: Standard protocols for organophosphates often suggest alkaline

hydrolysis (using NaOH) to break the P-O bond. Do NOT apply this method to 2-chloroethyl

diethyl phosphate.

The Mechanism of Danger: Alkaline hydrolysis of the chloroethyl group can lead to the

formation of 2-chloroethanol (via P-O bond cleavage) or vinyl phosphates (via

dehydrohalogenation).[1] 2-Chloroethanol is significantly more volatile and acutely toxic than the

parent phosphate, creating an immediate inhalation hazard in the lab.

[2] Correct Path: Send for Commercial Incineration.[2] Industrial incinerators operate at

>1000°C with scrubbers to capture phosphorus pentoxide and hydrogen chloride gases safely.

Emergency Response: Spills
Minor Spill (< 10 mL):

Evacuate the immediate area and alert nearby personnel.

Don PPE: Goggles, Butyl gloves, Lab coat.[2]
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Absorb: Cover the spill with Vermiculite, Dry Sand, or Commercial Mineral Absorbent Pads.

[2]

Note: Do NOT use sawdust or paper towels (combustible). Do NOT use water (spreads

contamination/hydrolysis).

Collect: Scoop soaked absorbent into a wide-mouth jar and seal.

Clean: Wipe the surface with a mild detergent solution (5%) followed by water. Collect all

wipes as hazardous waste.[2]

Major Spill (> 100 mL or outside hood):

Evacuate the lab immediately.

Secure the door and post "Do Not Enter" signage.

Contact Environmental Health & Safety (EHS) or Emergency Services.

Visual Workflows
Figure 1: Disposal Decision Tree
This logic flow ensures the material ends up in the correct waste stream without generating

secondary hazards.
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Waste: 2-Chloroethyl Diethyl Phosphate

Is it Pure or Mixed Solvent?

Pure Chemical

Mixed Solution

Segregate as HALOGENATED ORGANIC

Check Compatibility
(No Oxidizers/Bases)

Do NOT Hydrolyze in Lab
(Risk of 2-Chloroethanol)

Avoid

Package in Glass/HDPE
Label: Toxic/Halogenated

Ship for Commercial Incineration

Click to download full resolution via product page

Caption: Figure 1. Decision matrix for safe disposal, highlighting the restriction on in-lab

hydrolysis.

Figure 2: Spill Response Protocol
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Spill Detected Assess Volume
(<10mL vs >100mL)

Minor (<10mL)
Inside Hood

Major (>100mL)
Or Outside Hood

Absorb with Vermiculite/Sand
(NO WATER)

Evacuate Lab
Call EHS

Collect as HazWaste Surface Decon:
Detergent + Water

Click to download full resolution via product page

Caption: Figure 2.[1] Immediate response actions for minor vs. major spills.

Regulatory & Technical Reference
Waste Codes (US EPA RCRA):

Primary Code: Not explicitly listed (P or U list) by specific CAS, but falls under Halogenated

Organic Solvents if mixed.[2]

Characteristic Code: Likely D001 (Ignitable, if in solvent) or D003 (Reactivity, if

pure/unstable).[2]

Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" (unless mixed with

listed solvents) but manage as Toxic/Halogenated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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